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Abstract

SC-19220 is a selective antagonist of the Prostaglandin E2 (PGE2) receptor subtype 1 (EP1).
Its application in preclinical research is pivotal for investigating the roles of the PGE2/EP1
signaling axis in various physiological and pathological processes, including inflammation, pain,
and cancer. These application notes provide a comprehensive overview of the in vivo dosage
and administration of SC-19220 in various animal models, based on published literature.
Detailed protocols for administration and relevant signaling pathways are also presented to
facilitate experimental design and execution.

Data Presentation

The following tables summarize the quantitative data for the in vivo administration of SC-19220
across different species and experimental contexts.

Table 1: In Vivo Dosage and Administration of SC-19220 in Rats
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L . Administrat .
Indication Strain Dosage . Vehicle Reference
ion Route
) Intracerebrov
IL-1B-induced _ _ .
Wistar 100 p g/rat entricular Not Specified  [1]
Fever
(LCV)
Micturition 5 Intravenous 5
Not Specified  5-20 mg/kg ) Not Specified
Reflex (i.v.)

Table 2: In Vivo Dosage and Administration of SC-19220 in Cats

L . Administrat .
Indication Strain Dosage . Vehicle Reference
ion Route
Body
-~ Intravenous -~
Temperature Not Specified  3-9 mg/kg (iv) Not Specified
V.
Regulation

Table 3: In Vivo Administration of SC-19220 in Mice

L . Administrat .
Indication Strain Dosage . Vehicle Reference
ion Route

Burn Sepsis Not Specified  Not Specified  Not Specified  Not Specified [2]

Note: Specific dosage and administration route for the murine burn sepsis model were not
detailed in the cited literature.

Signaling Pathway

SC-19220 functions as a competitive antagonist of the EP1 receptor, a G-protein coupled
receptor (GPCR). The binding of the endogenous ligand, prostaglandin E2 (PGE2), to the EP1
receptor typically initiates a signaling cascade that results in an increase in intracellular calcium
concentration. By blocking this interaction, SC-19220 inhibits these downstream effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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